Cas no 1407516-40-8 (Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate)

• Product Name: Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate
• CAS No: 1407516-40-8
• MF: C₁₇H₁₆BrFO₃
• MW: 367.209547996521
• CID: 4597337
• Update Time: 2025-06-13

Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-{4-[(2-bromo-5-fluorophenyl)-methoxy]phenyl}propanoate
• Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate

• Inchi： 1S/C17H16BrFO3/c1-21-17(20)9-4-12-2-6-15(7-3-12)22-11-13-10-14(19)5-8-16(13)18/h2-3,5-8,10H,4,9,11H2,1H3
• InChI Key： KXEWTZHGAMRSTH-UHFFFAOYSA-N
• SMILES： C1(CCC(OC)=O)=CC=C(OCC2=CC(F)=CC=C2Br)C=C1

Computed Properties

• Exact Mass: 366.027
• Monoisotopic Mass: 366.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate

Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate (CAS No. 1407516-40-8): A Comprehensive Overview

Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate, identified by its CAS number 1407516-40-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a complex aromatic structure, exhibits potential applications in the development of novel therapeutic agents and agrochemicals. Its unique chemical properties, derived from its molecular composition, make it a subject of interest for researchers exploring innovative synthetic pathways and biological activities.

The molecular structure of Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate consists of a propanoate ester moiety linked to a biphenyl derivative. The presence of both fluorine and bromine substituents in the aromatic ring system enhances its reactivity and functional diversity. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic properties and improve target specificity. The compound's< strong> methoxy group further contributes to its versatility, enabling various chemical transformations that can be tailored for specific applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate has been investigated for its potential role in inhibiting enzymes involved in cancer progression and inflammatory diseases. Studies have demonstrated that the compound's< strong> biphenyl core can interact with key protein targets, leading to modulatory effects on cellular signaling. These findings align with the broader trend in drug discovery, where structurally diverse compounds are screened for their ability to disrupt disease-causing mechanisms.

The synthesis of Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate involves multi-step organic reactions, including bromination, fluorination, and esterification processes. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the biphenyl scaffold efficiently. These techniques not only enhance yield but also allow for precise functionalization at desired positions on the aromatic ring. The optimization of synthetic routes is crucial for large-scale production and ensures the compound's purity and consistency for subsequent applications.

Evaluation of the compound's pharmacological properties has revealed promising results in preclinical studies. Its ability to interact with biological receptors and enzymes suggests potential therapeutic benefits in areas such as oncology and immunology. Researchers have explored its< strong> anti-inflammatory and< strong> anti-proliferative effects, highlighting its value as a lead compound for further development. Additionally, the compound's< strong> metabolic stability makes it a suitable candidate for formulation into drug candidates with improved bioavailability.

The role of computational chemistry in analyzing Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and understand interactions at the molecular level. These simulations provide critical insights into how the compound might behave within biological systems, guiding experimental design and optimizing drug-like properties. The integration of computational methods with traditional wet chemistry approaches has accelerated the pace of discovery in pharmaceutical research.

The environmental impact of synthesizing and handling Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate is also a consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Sustainable chemistry principles are being applied to ensure that the production of this compound aligns with global efforts toward environmental stewardship. This approach not only benefits the planet but also enhances the economic viability of pharmaceutical manufacturing processes.

In conclusion, Methyl 3-{4-(2-bromo-5-fluorophenyl)-methoxyphenyl}propanoate represents a significant advancement in chemical synthesis and drug discovery. Its complex structure and versatile reactivity make it a valuable tool for researchers seeking to develop innovative therapeutic solutions. As scientific understanding continues to evolve, this compound will likely play an increasingly important role in addressing some of today's most pressing medical challenges. The ongoing exploration of its pharmacological properties ensures that it remains at the forefront of pharmaceutical innovation.